Cas no 956794-49-3 ([3-(2-chloro-6-fluorophenyl)-5-methyl-4-isoxazolyl](3-cyclopropyl-1H-pyrazol-1-yl)methanone)

• Product Name: [3-(2-chloro-6-fluorophenyl)-5-methyl-4-isoxazolyl](3-cyclopropyl-1H-pyrazol-1-yl)methanone
• CAS No: 956794-49-3
• MF: C₁₇H₁₃ClFN₃O₂
• MW: 345.755426168442
• CID: 6781850
• PubChem ID: 3821344
• Update Time: 2025-06-12

[3-(2-chloro-6-fluorophenyl)-5-methyl-4-isoxazolyl](3-cyclopropyl-1H-pyrazol-1-yl)methanone Chemical and Physical Properties

Names and Identifiers

• [3-(2-chloro-6-fluorophenyl)-5-methyl-4-isoxazolyl](3-cyclopropyl-1H-pyrazol-1-yl)methanone
• 8T-0243
• 956794-49-3
• [3-(2-chloro-6-fluorophenyl)-5-methyl-1,2-oxazol-4-yl]-(3-cyclopropylpyrazol-1-yl)methanone
• 3-(2-chloro-6-fluorophenyl)-4-(3-cyclopropyl-1H-pyrazole-1-carbonyl)-5-methyl-1,2-oxazole
• AKOS005102321

• Inchi： 1S/C17H13ClFN3O2/c1-9-14(17(23)22-8-7-13(20-22)10-5-6-10)16(21-24-9)15-11(18)3-2-4-12(15)19/h2-4,7-8,10H,5-6H2,1H3
• InChI Key： WAPGQBZWEJHZOC-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C1C(=C(C)ON=1)C(N1C=CC(C2CC2)=N1)=O)F

Computed Properties

• Exact Mass: 345.0680325g/mol
• Monoisotopic Mass: 345.0680325g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 493
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 60.9Ų

Additional information on [3-(2-chloro-6-fluorophenyl)-5-methyl-4-isoxazolyl](3-cyclopropyl-1H-pyrazol-1-yl)methanone

Professional Introduction to Compound with CAS No. 956794-49-3 and Product Name [3-(2-chloro-6-fluorophenyl)-5-methyl-4-isoxazolyl](3-cyclopropyl-1H-pyrazol-1-yl)methanone

Compound with the CAS number 956794-49-3 and the product name [3-(2-chloro-6-fluorophenyl)-5-methyl-4-isoxazolyl](3-cyclopropyl-1H-pyrazol-1-yl)methanone represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug discovery and therapeutic development. The unique combination of functional groups, including chloro, fluorophenyl, methyl, isoxazolyl, and cyclopropyl, contributes to its distinct chemical properties and biological activities.

The molecular framework of this compound is built around a core structure that integrates multiple heterocyclic rings, which are known for their diverse biological interactions. The presence of a 2-chloro-6-fluorophenyl moiety enhances its lipophilicity and metabolic stability, making it a promising candidate for further investigation in medicinal chemistry. Additionally, the incorporation of a 5-methyl-4-isoxazolyl group introduces a pharmacophore that has been extensively studied for its anti-inflammatory and antimicrobial properties.

In recent years, there has been a growing interest in the development of novel compounds that can modulate inflammatory pathways. The (3-cyclopropyl-1H-pyrazol-1-yl)methanone moiety in this compound has shown remarkable potential in this regard. Pyrazole derivatives are well-documented for their ability to inhibit various enzymes involved in inflammation, such as cyclooxygenase (COX) and lipoxygenase (LOX). The cyclopropyl group further enhances the binding affinity to these enzymes, potentially leading to more effective therapeutic outcomes.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions and transition metal-mediated transformations, have been employed to construct the complex molecular architecture. These methods not only highlight the synthetic prowess of modern organic chemistry but also underscore the importance of innovative approaches in drug development.

Evidence from preclinical studies suggests that this compound exhibits significant biological activity across multiple disease models. Its ability to interact with key targets involved in inflammation and oxidative stress makes it a valuable tool for researchers exploring new therapeutic strategies. Furthermore, its structural features offer a scaffold for further derivatization, allowing for the exploration of analogs with enhanced pharmacological properties.

The integration of computational chemistry and high-throughput screening techniques has accelerated the discovery process for compounds like this one. Molecular docking studies have been instrumental in understanding the binding interactions between the compound and its target proteins. These studies not only provide insights into the mechanism of action but also guide the optimization of lead compounds towards clinical candidates.

The potential applications of this compound extend beyond anti-inflammatory therapy. Its structural motifs are reminiscent of molecules that have shown efficacy in treating neurological disorders and cancer. The fluorine atom in the phenyl ring is particularly noteworthy, as it has been associated with improved bioavailability and metabolic stability in drug molecules. This feature makes it an attractive candidate for further exploration in oncology research.

In conclusion, compound with CAS No. 956794-49-3 and product name [3-(2-chloro-6-fluorophenyl)-5-methyl-4-isoxazolyl](3-cyclopropyl-1H-pyrazol-1-yl)methanone represents a significant advancement in pharmaceutical research. Its unique molecular structure, characterized by various functional groups such as [3-(2-chloro-6-fluorophenyl)], [5-methyl], [4-isoxazolyl], and [3-cyclopropyl], offers promising opportunities for therapeutic intervention. The ongoing research into its biological activities and potential applications underscores its importance as a lead compound in drug discovery efforts.